Cas no 339101-44-9 (2-{[(2-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 339101-44-9
• MF: C₁₃H₁₀ClF₃N₂OS
• MW: 334.744511127472
• CID: 5697259
• PubChem ID: 1486638
• Update Time: 2024-02-29

2-{[(2-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)methylsulfanyl]-3-methyl-6-(trifluoromethyl)pyrimidin-4-one
• MLS000325533
• HMS2435J03
• 8J-506S
• 339101-44-9
• AKOS005102761
• 2-[(2-chlorobenzyl)sulfanyl]-3-methyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 2-((2-Chlorobenzyl)sulfanyl)-3-methyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• SMR000169831
• CHEMBL1556506
• 2-(2-chlorobenzylthio)-3-methyl-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone, 2-[[(2-chlorophenyl)methyl]thio]-3-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C13H10ClF3N2OS/c1-19-11(20)6-10(13(15,16)17)18-12(19)21-7-8-4-2-3-5-9(8)14/h2-6H,7H2,1H3
• InChI Key： DYJIHCJIRRTRCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NC(C(F)(F)F)=CC(N1C)=O

Computed Properties

• Exact Mass: 334.0154463g/mol
• Monoisotopic Mass: 334.0154463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 363.6±52.0 °C(Predicted)
• pka: -2.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers